
4,5-Difluoro-2-nitroaniline physical and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,5-Difluoro-2-nitroaniline

Cat. No.: B1295537 Get Quote

An In-depth Technical Guide to 4,5-Difluoro-2-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4,5-Difluoro-2-nitroaniline, a key intermediate in the synthesis of various

pharmaceuticals, agrochemicals, and dyes.[1] This document outlines its characteristics,

synthesis, and reactivity, presenting data in a clear and accessible format for laboratory and

development use.

Core Physical and Chemical Properties
4,5-Difluoro-2-nitroaniline is a crystalline solid, appearing as orange to brown powder.[1] Its

core identifying and physical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₆H₄F₂N₂O₂ [1][2][3]

Molecular Weight 174.11 g/mol [1][2][3]

CAS Number 78056-39-0 [2][3]

Appearance
Orange to brown

powder/crystal
[1]

Melting Point 107-108 °C [2]

Purity ≥ 98% (GC) [1]

Synthesis and Reactivity
4,5-Difluoro-2-nitroaniline is a versatile chemical intermediate.[1] The presence of two

fluorine atoms and a nitro group enhances its reactivity, making it a valuable precursor in

various synthetic applications.[1]

Synthesis Protocol
A common method for the synthesis of 4,5-Difluoro-2-nitroaniline involves the hydrolysis of

4,5-difluoro-2-nitroacetanilide.[4]

Experimental Protocol:

A mixture of 6.51 g of 4,5-difluoro-2-nitroacetanilide and 100 ml of 6 N aqueous hydrochloric

acid is heated to reflux for approximately 2 hours.[4]

The reaction mixture is then cooled, allowing for the crystallization of the product.[4]

The resulting crystals are separated by filtration, washed with water, and subsequently dried.

[4]

Recrystallization from a hexane-dichloromethane solvent mixture yields 5.0 g of 4,5-
difluoro-2-nitroaniline.[4]

The following diagram illustrates the workflow for the synthesis of 4,5-Difluoro-2-nitroaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/46231
https://www.sigmaaldrich.com/SG/en/product/aldrich/292478
https://www.fishersci.ca/shop/products/4-5-difluoro-2-nitroaniline-98-thermo-scientific-1/p-7037183
https://www.chemimpex.com/products/46231
https://www.sigmaaldrich.com/SG/en/product/aldrich/292478
https://www.fishersci.ca/shop/products/4-5-difluoro-2-nitroaniline-98-thermo-scientific-1/p-7037183
https://www.sigmaaldrich.com/SG/en/product/aldrich/292478
https://www.fishersci.ca/shop/products/4-5-difluoro-2-nitroaniline-98-thermo-scientific-1/p-7037183
https://www.chemimpex.com/products/46231
https://www.sigmaaldrich.com/SG/en/product/aldrich/292478
https://www.chemimpex.com/products/46231
https://www.benchchem.com/product/b1295537?utm_src=pdf-body
https://www.chemimpex.com/products/46231
https://www.chemimpex.com/products/46231
https://www.benchchem.com/product/b1295537?utm_src=pdf-body
https://prepchem.com/4-5-difluoro-2-nitroaniline/
https://prepchem.com/4-5-difluoro-2-nitroaniline/
https://prepchem.com/4-5-difluoro-2-nitroaniline/
https://prepchem.com/4-5-difluoro-2-nitroaniline/
https://www.benchchem.com/product/b1295537?utm_src=pdf-body
https://www.benchchem.com/product/b1295537?utm_src=pdf-body
https://prepchem.com/4-5-difluoro-2-nitroaniline/
https://www.benchchem.com/product/b1295537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of 4,5-Difluoro-2-nitroaniline

Start: 4,5-Difluoro-2-nitroacetanilide
and 6N HCl

Reflux for 2 hours

Cool reaction mixture

Filter and wash crystals
with water

Dry crystals

Recrystallize from
hexane-dichloromethane

End: 4,5-Difluoro-2-nitroaniline
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Caption: Synthesis workflow for 4,5-Difluoro-2-nitroaniline.
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Reactivity and Applications
The unique fluorinated structure of 4,5-Difluoro-2-nitroaniline makes it a valuable building

block for more complex molecules.[1] It is a key intermediate in the production of a variety of

compounds, including:

Pharmaceuticals: It serves as a precursor in the synthesis of various active pharmaceutical

ingredients (APIs), particularly in the development of drugs targeting specific biological

pathways.[1]

Agrochemicals: This compound is utilized in the formulation of herbicides and fungicides.[1]

Dyes and Pigments: Its structure is integral to the production of stable and vibrant dyes.[1]

An example of its application is in the preparation of 2-chloro-5,6-difluorobenzimidazole.

The following diagram illustrates the logical relationship of 4,5-Difluoro-2-nitroaniline as a

precursor.
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4,5-Difluoro-2-nitroaniline as a Synthetic Precursor

Precursor
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Caption: Applications of 4,5-Difluoro-2-nitroaniline.
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Spectral Data
Detailed spectral data is crucial for the identification and characterization of 4,5-Difluoro-2-
nitroaniline. While comprehensive peak lists are not readily available in all public sources,

general information is provided below.

Spectroscopy Data

¹H NMR

Expected signals in the aromatic region, with

splitting patterns influenced by the fluorine and

nitro substituents.

¹³C NMR

Expected signals for the aromatic carbons, with

chemical shifts influenced by the electron-

withdrawing effects of the fluorine and nitro

groups.

IR Spectroscopy

Characteristic peaks for N-H stretching of the

amine, N-O stretching of the nitro group, and C-

F stretching.

Mass Spectrometry

The molecular ion peak is expected at m/z

174.11. Fragmentation patterns would likely

involve the loss of the nitro group and potentially

fluorine atoms.

Safety and Handling
4,5-Difluoro-2-nitroaniline should be handled with appropriate safety precautions in a

laboratory setting. It is advisable to consult the material safety data sheet (MSDS) before use.

Storage: Store at room temperature.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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